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Compound of Interest

Compound Name: 3-(4-Chlorophenyl)benzaldehyde

Cat. No.: B147907

This guide provides essential safety protocols and logistical information for the handling and
disposal of 3-(4-Chlorophenyl)benzaldehyde. Designed for researchers, scientists, and
professionals in drug development, this document synthesizes technical data with practical,
field-proven insights to ensure the safe and effective use of this compound in a laboratory
setting. Our commitment is to furnish you with knowledge that extends beyond the product,
fostering a culture of safety and precision in your critical work.

Understanding the Hazard Landscape

3-(4-Chlorophenyl)benzaldehyde is a substituted aromatic aldehyde. Its chemical structure,
featuring a chlorinated phenyl ring, imparts specific reactivity and toxicological properties that
demand careful consideration. Based on the Globally Harmonized System of Classification and
Labelling of Chemicals (GHS), this compound presents several hazards.[1][2]

GHS Hazard Classification:
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Hazard Class Category Hazard Statement
o H302: Harmful if swallowed[1]
Acute Toxicity, Oral 4
[21[3]
] ] o H315: Causes skin irritation[1]
Skin Corrosion/Irritation 2

[2](3]

Serious Eye Damage/Eye oA
Irritation

H319: Causes serious eye
irritation[1][2][3]

Specific Target Organ Toxicity 3

H335: May cause respiratory
irritation[1][2][4]

(Single Exposure); Respiratory

Tract Irritation

Hazard Pictograms:

The "Warning" signal word indicates that this substance has a moderate level of hazard.[2] The
primary routes of exposure are ingestion, skin contact, eye contact, and inhalation.[4][5] It is
crucial to understand that even brief encounters with this chemical without appropriate
protective measures can lead to adverse health effects.

Personal Protective Equipment (PPE): Your First
Line of Defense

The selection and proper use of Personal Protective Equipment (PPE) are non-negotiable
when handling 3-(4-Chlorophenyl)benzaldehyde. The following recommendations are based
on a thorough risk assessment of the chemical's properties.

Eye and Face Protection

Given that 3-(4-Chlorophenyl)benzaldehyde can cause serious eye irritation, robust eye
protection is mandatory.[1][2][3]

e Minimum Requirement: Wear chemical safety goggles that conform to OSHA's eye and face
protection regulations in 29 CFR 1910.133 or European Standard EN166.[6][7]
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o Enhanced Protection: In situations with a higher risk of splashing, a face shield should be
worn in addition to safety goggles.[8]

Skin Protection

Direct contact with the skin can cause irritation.[1][2][3] Therefore, appropriate hand and body

protection is essential.
e Gloves:

o Material: Chemical-resistant gloves are required. Nitrile gloves are a suitable option for
general splash hazards.[9] For more prolonged contact or when handling larger quantities,
butyl rubber gloves offer excellent protection against a wide range of organic chemicals.[9]
[10] Always inspect gloves for any signs of degradation or perforation before use.

o Practice: Contaminated gloves should be removed using the proper technique to avoid
skin contact and disposed of as hazardous waste.[11]

o Lab Coat/Protective Clothing:

o A standard lab coat is suitable for minor lab tasks.[9] For procedures with a higher risk of
splashes or spills, an acid-resistant apron or a chemical-resistant suit should be worn.[9]
[12]

Respiratory Protection

As 3-(4-Chlorophenyl)benzaldehyde may cause respiratory irritation, engineering controls
such as a chemical fume hood are the primary means of protection.[1][2][4]

o Standard Operations: All handling of this compound that may generate dust or vapors should
be performed in a well-ventilated area, preferably a certified chemical fume hood.[4]

» In the Absence of Adequate Ventilation: If engineering controls are not sufficient to maintain
exposure below permissible limits, a NIOSH-approved respirator with an organic vapor
cartridge is necessary.[2][7]

Safe Handling and Storage Protocols
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Adherence to strict handling and storage procedures is paramount to minimizing exposure risks
and maintaining the integrity of the compound.

Handling

» Avoid all personal contact, including inhalation of dust or vapors.[5]
e Wash hands and any exposed skin thoroughly after handling.[6][7]
e Do not eat, drink, or smoke in areas where this chemical is handled or stored.[3][7]

e Use only in a well-ventilated area, such as a chemical fume hood.[4]

Storage

o Store in a tightly closed container in a cool, dry, and well-ventilated area.[4]

o Keep away from incompatible materials such as strong oxidizing agents, strong reducing
agents, and strong bases.[7]

o Store locked up to prevent unauthorized access.[4][6]

Emergency Procedures: Preparedness is Key

In the event of an accidental exposure or spill, immediate and appropriate action is critical.

First-Aid Measures

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.[4][6]

» In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water
for at least 15 minutes while removing contaminated clothing and shoes. If skin irritation
persists, get medical advice/attention.[4][6]

e In Case of Eye Contact: Immediately rinse the eyes with plenty of water for at least 15
minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present
and easy to do. Continue rinsing. Seek immediate medical attention.[2][4][6]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://datasheets.scbt.com/sc-238520.pdf
https://www.fishersci.com/store/msds?partNumber=AC108610250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC150441000&productDescription=4-CHLOROBENZALDEHYDE+98+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/TW/fr/sds/ALDRICH/112216?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AC150441000&productDescription=4-CHLOROBENZALDEHYDE+98+100GR&vendorId=VN00032119&countryCode=US&language=en
https://aksci.com/sds/9416BA_SDS.pdf
https://aksci.com/sds/9416BA_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC150441000&productDescription=4-CHLOROBENZALDEHYDE+98+100GR&vendorId=VN00032119&countryCode=US&language=en
https://aksci.com/sds/9416BA_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC108610250&countryCode=US&language=en
https://aksci.com/sds/9416BA_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC108610250&countryCode=US&language=en
https://aksci.com/sds/9416BA_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC108610250&countryCode=US&language=en
http://angenechemical.com/sds/3865-15-4.pdf
https://aksci.com/sds/9416BA_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC108610250&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147907?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

« |If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Call a physician or poison control center immediately.[2][6]

Spill Response

o Small Spills:
o Ensure adequate ventilation and wear appropriate PPE.
o Carefully sweep or vacuum up the spilled solid material, avoiding dust generation.
o Place the collected material into a suitable, labeled container for disposal.
o Large Spills:
o Evacuate the area.
o Prevent further leakage or spillage if it is safe to do so.

o Contact your institution's environmental health and safety department for assistance.

Disposal Plan

Waste generated from the use of 3-(4-Chlorophenyl)benzaldehyde must be managed as
hazardous waste.

o Chemical Waste: Dispose of the chemical and any contaminated materials in a designated
hazardous waste container.[3][6] The container must be properly labeled with the contents
and associated hazards.

o Contaminated PPE: Used gloves, lab coats, and other disposable PPE should be collected
in a sealed bag and disposed of as hazardous waste.

o Compliance: All disposal activities must be in accordance with local, state, and federal
regulations.

Workflow for Safe Handling

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


http://angenechemical.com/sds/3865-15-4.pdf
https://www.fishersci.com/store/msds?partNumber=AC108610250&countryCode=US&language=en
https://www.benchchem.com/product/b147907?utm_src=pdf-body
https://www.sigmaaldrich.com/TW/fr/sds/ALDRICH/112216?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AC108610250&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147907?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Opera.tir.\.g Gu?c}e

Check Availability & Pricing

The following diagram illustrates the key steps for safely handling 3-(4-
Chlorophenyl)benzaldehyde from receipt to disposal.

Click to download full resolution via product page

Caption: A workflow diagram illustrating the safe handling of 3-(4-
Chlorophenyl)benzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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